N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3-methoxybenzamide
• InChI: InChI=1S/C20H21NO6S/c1-25-16-6-4-5-14(11-16)20(22)21(15-9-10-28(23,24)13-15)18-8-7-17(26-2)12-19(18)27-3/h4-12,15H,13H2,1-3H3
• InChI Key: STRGLZQJUGASNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=CC=C3)OC)OC
• Molecular Formula: C20H21NO6S
• Molecular Weight: 403.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide, also known as DMTB, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields such as medicine and agriculture. DMTB is a benzamide derivative that has shown promising results in scientific research, especially in the field of cancer treatment.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide involves the inhibition of certain enzymes that are involved in cancer cell growth and proliferation. N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in regulating gene expression. By inhibiting HDACs, N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide can induce the expression of genes that promote apoptosis and inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases. N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In addition, N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has also been shown to have low toxicity, which makes it a promising candidate for further research. However, N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has some limitations for lab experiments. It is not very soluble in water, which makes it difficult to use in aqueous solutions. In addition, N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has not been extensively studied in vivo, which limits its potential applications in medicine.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide. One potential direction is to study its potential applications in agriculture. N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of plant diseases. Another potential direction is to study its potential applications in the treatment of neurodegenerative diseases. N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has been shown to have neuroprotective properties, which may have potential applications in the treatment of diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to study the in vivo effects of N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide and its potential applications in medicine.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide involves a multi-step process that requires the use of various reagents and solvents. The first step involves the preparation of 2,4-dimethoxybenzaldehyde by reacting 2,4-dimethoxybenzyl chloride with sodium hydroxide. The resulting aldehyde is then reacted with 3-methoxythiophene-2-carboxylic acid in the presence of a catalyst to form the corresponding acid chloride. The acid chloride is then reacted with N,N-dimethylformamide and triethylamine to form the corresponding amide. Finally, the amide is treated with oxalyl chloride and dimethylformamide to form N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has also been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In addition, N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3-methoxybenzamide has been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.